Cas no 1005298-27-0 (N-[4-(acetamidosulfonyl)phenyl]-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-[4-(acetamidosulfonyl)phenyl]-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 1005298-27-0
• MF: C₂₁H₁₈FN₃O₅S
• MW: 443.448127269745
• CID: 5470717
• Update Time: 2025-07-15

N-[4-(acetamidosulfonyl)phenyl]-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-[4-[(acetylamino)sulfonyl]phenyl]-1-[(4-fluorophenyl)methyl]-1,2-dihydro-2-oxo-
• N-[4-(acetamidosulfonyl)phenyl]-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H18FN3O5S/c1-14(26)24-31(29,30)18-10-8-17(9-11-18)23-20(27)19-3-2-12-25(21(19)28)13-15-4-6-16(22)7-5-15/h2-12H,13H2,1H3,(H,23,27)(H,24,26)
• InChI Key： ZJWVHCIVHAHZAE-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(F)C=C2)C=CC=C1C(NC1=CC=C(S(NC(C)=O)(=O)=O)C=C1)=O

Additional information on N-[4-(acetamidosulfonyl)phenyl]-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to N-[4-(acetamidosulfonyl)phenyl]-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1005298-27-0)

N-[4-(acetamidosulfonyl)phenyl]-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1005298-27-0, represents a unique structural motif that combines elements of sulfonamide and pyridine chemistry, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound features a pyridine core substituted with various functional groups, including an acetamidosulfonyl moiety at the 4-position of the phenyl ring and a 4-fluorophenyl methyl group at the 1-position. The presence of these specific substituents imparts distinct chemical properties that may contribute to its biological activity. The sulfonamide group, in particular, is well-known for its role as a bioisostere and has been widely utilized in the design of bioactive molecules due to its ability to enhance binding affinity and metabolic stability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound N-[4-(acetamidosulfonyl)phenyl]-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide aligns with this trend by incorporating structural elements that have been shown to enhance pharmacological properties. The fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as it can influence both the electronic distribution and steric environment of the molecule, potentially enhancing its interaction with biological targets.

The pyridine ring is a common scaffold in many pharmacologically active compounds, and its incorporation into this molecule suggests potential applications in areas such as central nervous system (CNS) disorders, cardiovascular diseases, and anti-inflammatory therapies. The acetamidosulfonyl group not only contributes to the overall molecular weight but also introduces hydrogen bonding capabilities, which can be crucial for optimizing binding interactions within biological systems.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the dihydropyridine core, followed by functional group transformations such as sulfonylation and alkylation. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, may be employed to introduce the 4-fluorophenyl methyl group with high precision.

Evaluation of the pharmacological potential of N-[4-(acetamidosulfonyl)phenyl]-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide has been conducted through both in vitro and in vivo studies. These investigations have highlighted its potential as an inhibitor of various enzymes and receptors implicated in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses.

The impact of fluorine substitution on the biological activity of this molecule has been a focal point of recent research. Fluorinated aromatic rings are frequently incorporated into drugs due to their ability to modulate electronic properties and metabolic stability. In the context of this compound, the fluorine atom at the 4-position of the phenyl ring may enhance binding affinity by increasing lipophilicity while maintaining favorable solubility characteristics. This balance is critical for achieving optimal pharmacokinetic profiles.

In addition to its potential therapeutic applications, N-[4-(acetamidosulfonyl)phenyl]-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide has attracted interest for its role as a building block in medicinal chemistry. Its unique structural features make it a versatile scaffold for generating novel analogs with tailored biological activities. By modifying substituents or exploring different functional groups, chemists can exploit this compound to develop next-generation therapeutics with enhanced properties.

The development of computational tools for predicting molecular properties has further accelerated the discovery process for compounds like N-[4-(acetamidosulfonyl)phenyl]-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide. These tools enable researchers to rapidly screen large libraries of compounds virtuality before conducting expensive wet-lab experiments. Advanced algorithms can predict parameters such as binding affinity, metabolic stability, and toxicity profiles, thereby guiding experimental design more efficiently.

The future direction of research on this compound will likely involve expanding its therapeutic applications through structure-based drug design and medicinal chemistry optimization. Collaborative efforts between synthetic chemists and biologists will be essential for elucidating its mechanism of action and identifying potential clinical candidates. Furthermore, exploring novel synthetic routes to improve scalability and cost-effectiveness will be crucial for advancing this molecule toward commercialization.

In conclusion, N-[4-(acetamidosulfonyl)phenyl]-1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide represents a significant advancement in pharmaceutical chemistry with promising applications across multiple therapeutic areas. Its unique structural features combined with recent advancements in drug discovery technologies position it as a valuable asset for ongoing research efforts aimed at developing innovative treatments for human diseases.